N-(3,5-dimethylphenyl)-3-(4-fluorophenyl)sulfanylpropanamide
Description
N-(3,5-dimethylphenyl)-3-(4-fluorophenyl)sulfanylpropanamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as DFTP and is a member of the family of sulfanylpropanamide compounds.
Scientific Research Applications
Amyloid Imaging in Alzheimer's Disease
Amyloid imaging ligands have been developed to measure amyloid deposition in vivo in Alzheimer's disease patients' brains. Such imaging techniques, including the use of radioligands like [18F]FDDNP and [11C]PIB, have significantly advanced our understanding of Alzheimer's pathology and the progression of amyloid deposits in the brain. These techniques are crucial for early detection of the disease and the evaluation of new anti-amyloid therapies (Nordberg, 2007).
Microbial Degradation of Polyfluoroalkyl Chemicals
Research into the environmental fate and degradation of polyfluoroalkyl chemicals, which share some structural similarities with fluorinated compounds like "N-(3,5-dimethylphenyl)-3-(4-fluorophenyl)sulfanylpropanamide," has shown the importance of understanding how these persistent chemicals break down in the environment. Microbial degradation pathways can lead to the formation of perfluoroalkyl acids, highlighting the need for environmental monitoring and impact assessment of such compounds (Liu & Mejia Avendaño, 2013).
Sulfonamides: Therapeutic Applications and Patent Review
Sulfonamides, a class of compounds that include sulfanyl groups as in "N-(3,5-dimethylphenyl)-3-(4-fluorophenyl)sulfanylpropanamide," have wide-ranging applications in medicine, from antibacterial agents to carbonic anhydrase inhibitors. Recent patents and research have explored novel sulfonamide compounds for various therapeutic applications, including anti-tumor agents and diagnostic tools, demonstrating the ongoing significance of this chemical class in drug development (Carta, Scozzafava, & Supuran, 2012).
Transition Metal Phosphide Catalysts
The development of transition metal phosphide catalysts for hydroprocessing applications, such as hydrodesulfurization (HDS), is an area of research that may share relevance with the study of sulfur-containing compounds like "N-(3,5-dimethylphenyl)-3-(4-fluorophenyl)sulfanylpropanamide." These catalysts have shown high activity and stability, offering insights into the design of efficient catalysts for industrial processes (Oyama et al., 2009).
properties
IUPAC Name |
N-(3,5-dimethylphenyl)-3-(4-fluorophenyl)sulfanylpropanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18FNOS/c1-12-9-13(2)11-15(10-12)19-17(20)7-8-21-16-5-3-14(18)4-6-16/h3-6,9-11H,7-8H2,1-2H3,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PNMGVWIYNQKUAW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)NC(=O)CCSC2=CC=C(C=C2)F)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18FNOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,5-dimethylphenyl)-3-((4-fluorophenyl)thio)propanamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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